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Compound of Interest

Compound Name: Hth-01-015

Cat. No.: B15620419

This document provides crucial safety and logistical information for the proper disposal of HTH-
01-015, a potent and selective NUAK1 inhibitor. The following procedural guidance is intended
for researchers, scientists, and drug development professionals to ensure safe handling and
disposal in a laboratory setting.

Chemical and Physical Properties Summary

A clear understanding of the chemical and physical properties of HTH-01-015 is fundamental
for its safe handling and disposal.
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Property Value

5,13-Dihydro-4,5,13-trimethyl-2-[[1-(4-
piperidinyl)-1H-pyrazol-4-ylJamino]-6H-
naphtho[2,3-e]pyrimido[5,4-b][1][2]diazepin-6-

Chemical Name

one
Molecular Formula C26H28NsO
Molecular Weight 468.55 g/mol
Appearance Solid powder
Solubility Soluble in DMSO and ethanol
Storage Store at -20°C
CAS Number 1613724-42-7[3]

Proper Disposal Procedures

The disposal of HTH-01-015 and its containers must be conducted in accordance with all
applicable federal, state, and local environmental regulations. Laboratory personnel should
treat all chemical waste, including HTH-01-015, as hazardous unless confirmed otherwise by a
qualified professional[4].

Step 1: Waste Identification and Segregation

« |dentify Waste: All materials contaminated with HTH-01-015, including unused product,
solutions, and contaminated labware (e.g., pipette tips, vials, gloves), must be considered
chemical waste.

e Segregate Waste: Do not mix HTH-01-015 waste with other waste streams. It should be
collected in a dedicated, properly labeled hazardous waste container[2].

Step 2: Containerization and Labeling

o Use Appropriate Containers: Collect HTH-01-015 waste in a container that is compatible with
the chemical and its solvent (e.g., a high-density polyethylene container for solutions in
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DMSO or ethanol)[2]. The container must have a secure, tight-fitting lid to prevent leaks or
spills.

e Labeling: The waste container must be clearly labeled with the words "Hazardous Waste,"
the full chemical name "HTH-01-015," and the specific solvent used. The date of waste
accumulation should also be clearly marked[4].

Step 3: Storage of Chemical Waste

e Secure Storage: Store the hazardous waste container in a designated, secure area away
from general laboratory traffic. The storage area should be well-ventilated.

e Incompatible Materials: Ensure that the stored HTH-01-015 waste is not kept in proximity to
incompatible materials[2].

Step 4: Disposal

o Professional Disposal Service: Arrange for the collection and disposal of the HTH-01-015
waste through a licensed and certified hazardous waste disposal company. Do not attempt to
dispose of this chemical down the drain or in the regular trash[5].

o Empty Containers: Empty containers that held HTH-01-015 should be triple-rinsed with a
suitable solvent (e.g., ethanol or DMSO). The rinsate must be collected and disposed of as
hazardous waste. After triple-rinsing, the container can be disposed of as regular laboratory
glass or plastic waste, provided all labels are defaced[4].

Experimental Protocols Cited

No specific experimental protocols for the disposal of HTH-01-015 are cited in the provided
search results. The standard procedure is to follow the guidelines set by regulatory bodies and
institutional safety protocols for chemical waste.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of HTH-01-015.
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HTH-01-015 Disposal Workflow
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Caption: Workflow for the safe disposal of HTH-01-015 from laboratory to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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